Cas no 918138-07-5 (Pentanoic acid, 4-oxo-, 5-hexyn-1-yl ester)

• Product Name: Pentanoic acid, 4-oxo-, 5-hexyn-1-yl ester
• CAS No: 918138-07-5
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 779646
• PubChem ID: 71427805
• Update Time: 2025-04-19

Pentanoic acid, 4-oxo-, 5-hexyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-, 5-hexyn-1-yl ester
• hex-5-ynyl 4-oxopentanoate
• HEX-5-YN-1-YL 4-OXOPENTANOATE
• DTXSID60846542
• 918138-07-5

• Inchi： 1S/C11H16O3/c1-3-4-5-6-9-14-11(13)8-7-10(2)12/h1H,4-9H2,2H3
• InChI Key： JOSVJDKVZHODNI-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)=O)=O)CCCCC#C

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų